Cas no 2762888-11-7 (INDEX NAME NOT YET ASSIGNED)
INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties
Names and Identifiers
-
- Br-2PACz
- (2-(3,6-Dibromo-9H-carbazol-9-yl)ethyl)phosphonic acid
- 2762888-11-7
- SCHEMBL26597786
- MFCD34705232
- INDEX NAME NOT YET ASSIGNED
-
- Inchi: 1S/C14H12Br2NO3P/c15-9-1-3-13-11(7-9)12-8-10(16)2-4-14(12)17(13)5-6-21(18,19)20/h1-4,7-8H,5-6H2,(H2,18,19,20)
- InChI Key: WSKHKHPOXQBLPZ-UHFFFAOYSA-N
- SMILES: C(N1C2=CC=C(C=C2C2=CC(=CC=C21)Br)Br)CP(O)(O)=O
Computed Properties
- Exact Mass: 432.89011g/mol
- Monoisotopic Mass: 430.89216g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 62.5Ų
Experimental Properties
- Density: 1.96±0.1 g/cm3(Predicted)
- Boiling Point: 565.2±60.0 °C(Predicted)
- pka: 2.34±0.10(Predicted)
INDEX NAME NOT YET ASSIGNED Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B6391-500MG |
Br-2PACz |
2762888-11-7 | >99.0%(T)(HPLC) | 500mg |
¥2030.00 | 2024-04-16 | |
| abcr | AB599416-500mg |
Br-2PACz; . |
2762888-11-7 | 500mg |
€301.60 | 2024-04-17 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | TCIB6391-500mg |
Br-2PACz |
2762888-11-7 | >99.0%LC&T | 500mg |
¥2270.00 | 2025-04-15 |
INDEX NAME NOT YET ASSIGNED Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on INDEX NAME NOT YET ASSIGNED
Introduction to Compound CAS No. 2762888-11-7 and Its Potential Applications in Pharmaceutical Research
The compound with the CAS Number 2762888-11-7 is a novel chemical entity that has garnered significant attention in recent years due to its unique properties and potential applications in pharmaceutical research. Despite the fact that the INDEX NAME NOT YET ASSIGNED, this compound has been the subject of several studies aimed at elucidating its structure, biological activity, and therapeutic potential.
The chemical structure of CAS No. 2762888-11-7 is characterized by a complex arrangement of functional groups that contribute to its distinctive properties. Recent advancements in computational chemistry and spectroscopic techniques have enabled researchers to gain a deeper understanding of its molecular conformation and electronic behavior. These insights are crucial for optimizing its use in drug development processes.
In the realm of pharmaceutical research, the compound has shown promise in various therapeutic areas. One of the most notable applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Studies have indicated that CAS No. 2762888-11-7 exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that the compound effectively inhibits the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.
Beyond neurodegenerative diseases, CAS No. 2762888-11-7 has also been investigated for its potential anti-inflammatory properties. Inflammatory responses play a critical role in various chronic conditions, including cardiovascular diseases and autoimmune disorders. Preclinical studies have shown that the compound can reduce inflammation by downregulating pro-inflammatory cytokines and chemokines, thereby offering a potential therapeutic strategy for managing these conditions.
The pharmacokinetic profile of CAS No. 2762888-11-7 is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and safety. Initial studies suggest that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life, which are desirable attributes for drug candidates.
To further explore the therapeutic potential of CAS No. 2762888-11-7, several clinical trials are currently underway. These trials aim to evaluate the safety, tolerability, and efficacy of the compound in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at tested doses. The ongoing phase II trials will provide more comprehensive data on its clinical utility.
In addition to its direct therapeutic applications, CAS No. 2762888-11-7 has also been explored as a tool for understanding fundamental biological processes. Its ability to modulate specific signaling pathways makes it a valuable probe for investigating cellular mechanisms involved in disease pathogenesis. This dual role as both a therapeutic agent and a research tool underscores its significance in advancing our understanding of complex biological systems.
The development of new drugs is a complex and multidisciplinary endeavor that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The ongoing research on CAS No. 2762888-11-7 exemplifies this collaborative approach, with contributions from academic institutions, pharmaceutical companies, and government agencies. The collective efforts aim to translate basic scientific discoveries into effective treatments that can improve patient outcomes.
In conclusion, the compound with CAS Number 2762888-11-7 represents a promising candidate for further exploration in pharmaceutical research. Its unique chemical structure, diverse biological activities, and favorable pharmacokinetic properties make it an attractive target for drug development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its position as a key player in the field of medicinal chemistry.
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